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Compound of Interest

Compound Name: Chitotriose trihydrochloride

Cat. No.: B15587809

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the current research and

potential applications of chitotriose trihydrochloride, a key component of chitosan

oligosaccharides (COS), in the field of functional foods. The following sections detail its role in

gut microbiota modulation, anti-inflammatory effects, and its synergistic potential in combination

therapies, supported by experimental data and detailed protocols.

Modulation of Gut Microbiota
Chitotriose, as a small oligosaccharide, is believed to exert prebiotic effects by influencing the

composition and activity of the gut microbiota. While specific studies on chitotriose
trihydrochloride are limited, research on chitosan oligosaccharides (COS) provides valuable

insights into its potential mechanisms.

Application Note:
Chitotriose trihydrochloride can be investigated as a potential prebiotic ingredient in

functional foods. Its low molecular weight may allow for selective utilization by beneficial gut

bacteria, potentially leading to the production of short-chain fatty acids (SCFAs) and modulation
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of the gut microbial community structure.[1] In vitro fermentation models are crucial for

elucidating these effects before proceeding to in vivo studies.

Experimental Protocol: In Vitro Gut Microbiota
Fermentation
This protocol outlines a general procedure for assessing the impact of chitotriose
trihydrochloride on the gut microbiota using an in vitro batch fermentation model.

Objective: To evaluate the effect of chitotriose trihydrochloride on the growth of gut microbial

populations and the production of short-chain fatty acids (SCFAs).

Materials:

Chitotriose trihydrochloride

Fecal samples from healthy human donors

Anaerobic basal medium (e.g., containing peptone, yeast extract, and salts)

Anaerobic chamber or system

Gas chromatography (GC) system for SCFA analysis

DNA extraction kit

Primers for 16S rRNA gene sequencing

qPCR instrument

Procedure:

Inoculum Preparation:

Collect fresh fecal samples from healthy donors who have not taken antibiotics for at least

three months.
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Prepare a 10% (w/v) fecal slurry in an anaerobic phosphate-buffered saline (PBS) solution

inside an anaerobic chamber.

Homogenize the slurry and filter it through several layers of sterile cheesecloth to remove

large particulate matter.

Fermentation:

Prepare anaerobic basal medium and dispense it into fermentation vessels.

Add chitotriose trihydrochloride to the experimental vessels at desired concentrations

(e.g., 0.5%, 1%, 2% w/v). Include a negative control (no substrate) and a positive control

(e.g., inulin).

Inoculate each vessel with the fecal slurry (e.g., 10% v/v).

Incubate the cultures at 37°C under anaerobic conditions for 24-48 hours.

Sampling and Analysis:

At various time points (e.g., 0, 12, 24, 48 hours), collect samples for pH measurement,

SCFA analysis, and microbial DNA extraction.

SCFA Analysis: Centrifuge the samples, filter the supernatant, and analyze for acetate,

propionate, and butyrate concentrations using a GC system.

Microbial Community Analysis: Extract total DNA from the collected samples using a

suitable kit. Perform 16S rRNA gene sequencing to determine changes in the microbial

community composition. Analyze the data using bioinformatics pipelines like QIIME2 or

mothur.

Logical Relationship: In Vitro Gut Fermentation
Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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